N-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl}hexanamide

• IUPAC Name: N-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-6-(8-oxo-6-sulfanylidene-8aH-[1,3]dioxolo[4,5-g]quinazolin-7-yl)hexanamide
• InChI: InChI=1S/C28H34ClN5O4S/c29-20-6-4-7-21(16-20)33-14-12-32(13-15-33)10-5-9-30-26(35)8-2-1-3-11-34-27(36)22-17-24-25(38-19-37-24)18-23(22)31-28(34)39/h4,6-7,16-18,22H,1-3,5,8-15,19H2,(H,30,35)
• InChI Key: QXHVJKZSEFKYJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)CCCCCN2C(=O)C3C=C4C(=CC3=NC2=S)OCO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C28H34ClN5O4S
• Molecular Weight: 572.1 g/mol

Description

N-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl}hexanamide is a useful research compound. Its molecular formula is C28H34ClN5O4S and its molecular weight is 572.12. The purity is usually 95%.
BenchChem offers high-quality N-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl}hexanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl}hexanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Quinazoline derivatives containing piperazine moieties have been synthesized and evaluated for their antitumor activities. These compounds show potent antiproliferative activities against a range of cancer cell lines, including A549 (lung cancer), HepG2 (liver cancer), K562 (leukemia), and PC-3 (prostate cancer). A specific derivative, identified for its excellent activity, demonstrated significant effects on cell migration, proliferation, and apoptosis, showing potential as a therapeutic agent in cancer treatment (Li et al., 2020).

Antimicrobial Agents

The synthesis of novel 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-ones based on substituted piperazines and piperidines incorporating a 1,3,5-triazine moiety has been reported. These compounds were tested for their in vitro biological efficacy against bacterial and fungal strains, including S. aureus, B. cereus, E. coli, and others. Some of the synthesized s-triazines exhibited noteworthy antimicrobial activity, indicating their potential as novel classes of antimicrobial agents (Patel et al., 2012).

Antihypertensive Drug Intermediate

An improved process for the preparation of N-(2,3-dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine, an important intermediate in the preparation of the antihypertensive agent Doxazosin, has been described. This compound is part of the synthesis route for Doxazosin mesylate, indicated for the treatment of urinary outflow obstruction and hypertension. The process highlights the relevance of such intermediates in the development of therapeutics for cardiovascular diseases (Ramesh et al., 2006).

Antifungal and Antibacterial Activities

Quinazoline derivatives have been synthesized and evaluated for their antifungal and antibacterial activities. Among these, N2, N4-bis(4-chlorophenyl)quinazoline-2,4-diamine showed significant activity against Aspergillus flavus and Pseudomonas, demonstrating the potential of quinazoline derivatives as antimicrobial agents (Kale & Durgade, 2017).